Cas no 123366-97-2 ((S)-α-methyl-1H-Pyrrole-1-acetaldehyde)

(S)-α-methyl-1H-Pyrrole-1-acetaldehyde structure
123366-97-2 structure
Product Name:(S)-α-methyl-1H-Pyrrole-1-acetaldehyde
CAS No:123366-97-2
MF:C7H9NO
MW:123.152461767197
CID:104168
Update Time:2024-01-24

(S)-α-methyl-1H-Pyrrole-1-acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • (S)-α-methyl-1H-Pyrrole-1-acetaldehyde
    • 1H-Pyrrole-1-acetaldehyde,alpha-methyl-,(S)-(9CI)
    • 1H-Pyrrole-1-acetaldehyde,a-methyl-, (S)- (9CI)
    • 1H-Pyrrole-1-acetaldehyde, α-methyl-, (αS)-
    • Inchi: 1S/C7H9NO/c1-7(6-9)8-4-2-3-5-8/h2-7H,1H3/t7-/m0/s1
    • InChI Key: PLVVVRGZOHMSNO-ZETCQYMHSA-N
    • SMILES: N1([C@@H](C)C=O)C=CC=C1

Computed Properties

  • Exact Mass: 123.068
  • Monoisotopic Mass: 123.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22A^2

Experimental Properties

  • Density: 0.99±0.1 g/cm3(Predicted)
  • Boiling Point: 78-81 °C(Press: 5 Torr)
  • pka: -3.90±0.70(Predicted)
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